Cas no 2167133-76-6 (tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-methoxyethyl)carbamate)

• Product Name: tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-methoxyethyl)carbamate
• CAS No: 2167133-76-6
• MF: C₁₀H₂₀ClNO₅S
• MW: 301.787501335144
• CID: 5837620
• PubChem ID: 165566333
• Update Time: 2025-06-08

tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-methoxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-methoxyethyl)carbamate
• 2167133-76-6
• EN300-1577613
• tert-butyl N-[2-(chlorosulfonyl)ethyl]-N-(2-methoxyethyl)carbamate

• Inchi： 1S/C10H20ClNO5S/c1-10(2,3)17-9(13)12(5-7-16-4)6-8-18(11,14)15/h5-8H2,1-4H3
• InChI Key： RPTKMTSERNXZJS-UHFFFAOYSA-N
• SMILES： ClS(CCN(C(=O)OC(C)(C)C)CCOC)(=O)=O

Computed Properties

• Exact Mass: 301.0750716g/mol
• Monoisotopic Mass: 301.0750716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.3Ų

Additional information on tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-methoxyethyl)carbamate

tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-methoxyethyl)carbamate (CAS No. 2167133-76-6): An Overview of Its Synthesis, Properties, and Applications

tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-methoxyethyl)carbamate (CAS No. 2167133-76-6) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a tert-butyl carbamate group, a chlorosulfonyl moiety, and a methoxyethyl substituent. These functional groups endow the compound with a range of useful properties, making it an important intermediate in various chemical processes.

The synthesis of tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-methoxyethyl)carbamate typically involves several well-defined steps. One common approach is to start with the reaction of 2-chloroethylamine hydrochloride with tert-butyl chloroformate to form the tert-butyl carbamate derivative. Subsequently, this intermediate is reacted with methoxyacetyl chloride to introduce the methoxyethyl group. Finally, the resulting compound is treated with chlorosulfonic acid to generate the chlorosulfonyl moiety. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-methoxyethyl)carbamate are of great interest to researchers and chemists. The compound is a white crystalline solid at room temperature and has a molecular weight of 345.85 g/mol. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). The presence of the tert-butyl carbamate group imparts stability to the molecule, while the chlorosulfonyl moiety provides reactivity for further functionalization.

In terms of its reactivity, tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-methoxyethyl)carbamate can undergo various transformations that are crucial for its applications in organic synthesis. For instance, the chlorosulfonyl group can react with nucleophiles such as amines or thiols to form sulfonamides or sulfonates, respectively. Additionally, the methoxyethyl substituent can be selectively modified through reactions such as ether cleavage or substitution. These properties make the compound a valuable building block for the synthesis of complex molecules.

One of the key areas where tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-methoxyethyl)carbamate finds application is in pharmaceutical research. The compound can serve as an intermediate in the synthesis of drugs targeting various therapeutic areas. For example, recent studies have explored its use in the development of novel antiviral agents and anticancer drugs. The ability to introduce specific functional groups through controlled reactions allows researchers to fine-tune the pharmacological properties of these compounds.

In materials science, tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-methoxyethyl)carbamate has shown promise as a precursor for the synthesis of functional polymers and coatings. The presence of reactive groups enables the formation of cross-linked networks with tailored mechanical and chemical properties. These materials have potential applications in areas such as drug delivery systems, sensors, and protective coatings.

The environmental impact and safety profile of tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-methoxyethyl)carbamate are also important considerations. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure safety in laboratory settings and industrial applications. Researchers should consult relevant safety data sheets (SDS) for detailed information on handling and disposal procedures.

In conclusion, tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-methoxyethyl)carbamate (CAS No. 2167133-76-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for organic synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new applications and optimize its use in these fields.